Cas no 58534-64-8 (3,4-bis(acetyloxy)benzoic acid)

3,4-Bis(acetyloxy)benzoic acid is a benzoic acid derivative featuring acetyloxy groups at the 3- and 4-positions. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and specialty chemicals. Its acetylated structure enhances reactivity, making it valuable for esterification and other functional group transformations. It exhibits stability under standard handling conditions.

3,4-bis(acetyloxy)benzoic acid structure

58534-64-8 structure

Product Name:3,4-bis(acetyloxy)benzoic acid

CAS No:58534-64-8

MF:C₁₁H₁₀O₆

MW:238.193503856659

CID:372599

PubChem ID:94097

Update Time:2025-06-19

3,4-bis(acetyloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,3,4-bis(acetyloxy)-
- 3,4-DIACETOXY-BENZOIC ACID
- Protocatechuic Acid Diacetate
- 3,4-Bis(acetyloxy)benzoic acid
- 3,4-Diacetoxybenzoesaeure
- 3,4-Diacetoxy-benzoesaeure
- 3,4-Diacetoxybenzoic acid
- AC1L3RIE
- BRN 2698785
- Diacetylprotocatechusaeure
- EINECS 261-312-2
- Protocatechuic acid, diacetate (6CI,7CI)
- SR-01000029606
- EN300-00253
- VU0214569-4
- CS-0218152
- Z56794915
- 58543-13-8
- 3-10-00-01408 (Beilstein Handbook Reference)
- 3,4-diacetyloxybenzoic acid
- 58534-64-8
- CHEMBL1609115
- F3139-0017
- MLS000055687
- SCHEMBL640263
- HMS1787C13
- Tachistin
- DTXSID00207254
- 1,1-dimethyl-2-oxa-8-azaspiro[4.5]decane?hydrochloride
- Protocatechuic acid, diacetate
- Oprea1_221562
- AB00420714-11
- HMS2474O22
- 3,4-Diacetoxybenzoicacid
- Benzoic acid, 3,4-bis(acetyloxy)-
- FT-0640531
- Opera_ID_1300
- SMR000060699
- SR-01000029606-1
- NS00033948
- AKOS000122529
- 3,4-DIACETOXY-BENZOICACID
- MFCD00017516
- 3,4-bis(acetyloxy)benzoic acid
- MDL： MFCD00017516
- Inchi： 1S/C11H10O6/c1-6(12)16-9-4-3-8(11(14)15)5-10(9)17-7(2)13/h3-5H,1-2H3,(H,14,15)
- InChI Key： FJVSTYFZOUSZCS-UHFFFAOYSA-N
- SMILES： O(C(C)=O)C1C=C(C(=O)O)C=CC=1OC(C)=O

Computed Properties

Exact Mass: 238.0477
Monoisotopic Mass: 238.048
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 324
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 89.9Å²

Experimental Properties

Density: 1.6±0.1 g/cm3
Melting Point: 199 °C
Boiling Point: 410.7±35.0 °C at 760 mmHg
Flash Point: 216.3±22.4 °C
Solubility: DMSO, Ethyl Acetate, Methanol
PSA: 89.9
Vapor Pressure: 0.0±1.0 mmHg at 25°C

3,4-bis(acetyloxy)benzoic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Refrigerator, under inert atmosphere

3,4-bis(acetyloxy)benzoic acid Pricemore >>

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TRC	P838890-250mg	Protocatechuic Acid Diacetate	58534-64-8		250mg	$ 201.00	2023-09-06
TRC	P838890-1g	Protocatechuic Acid Diacetate	58534-64-8		1g	$ 402.00	2023-09-06
TRC	P838890-5g	Protocatechuic Acid Diacetate	58534-64-8		5g	$ 1610.00	2023-09-06
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Enamine	EN300-00253-0.1g	3,4-bis(acetyloxy)benzoic acid	58534-64-8	95.0%	0.1g	$55.0	2025-02-21
Enamine	EN300-00253-0.25g	3,4-bis(acetyloxy)benzoic acid	58534-64-8	95.0%	0.25g	$78.0	2025-02-21
Enamine	EN300-00253-0.5g	3,4-bis(acetyloxy)benzoic acid	58534-64-8	95.0%	0.5g	$122.0	2025-02-21
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Enamine	EN300-00253-2.5g	3,4-bis(acetyloxy)benzoic acid	58534-64-8	95.0%	2.5g	$337.0	2025-02-21